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Compound of Interest

Compound Name: 19:.0 PC

cat. No.: B1262976

Proper disposal of 19:0 Phosphatidylcholine (19:0 PC), also known as 1,2-dinonadecanoyl-sn-
glycero-3-phosphocholine, is essential for maintaining laboratory safety and ensuring
environmental compliance. The disposal procedure depends critically on whether the
compound is in its pure form or dissolved in a hazardous solvent, such as chloroform.

As a generator of chemical waste, you are responsible for its safe management from creation
to disposal ("cradle-to-grave")[1]. Adherence to federal, state, and local regulations is
mandatory[2]. This guide provides a step-by-step procedure for the proper disposal of 19:0 PC
in a laboratory setting.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. Handle the
chemical in a well-ventilated area, such as a chemical fume hood. Practice good industrial
hygiene: wash hands thoroughly after handling and before eating, drinking, or smoking[2].

Step-by-Step Disposal Protocol
Step 1: Waste Characterization
The first crucial step is to determine if the waste is hazardous.

e Pure 19:0 PC: In its pure, solid form, 19:0 PC is not considered harmful to aquatic organisms
or to cause long-term adverse environmental effects[2]. However, it should not be disposed
of in the regular trash or down the drain.
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e 19:0 PC in Solution: 19:0 PC is often supplied in a solvent like chloroform. Chloroform is a
hazardous substance with multiple hazard classifications, including acute toxicity, skin/eye
irritation, and suspected carcinogenicity[3]. Any solution containing chloroform must be
treated as hazardous waste.

Step 2: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions and to facilitate
environmentally sound disposal.

o Never mix different waste streamsl[4].

o Keep 19:0 PC waste separate from other chemical classes like acids, bases, oxidizers, and
especially reactive materials[4].

e If the 19:0 PC is in a chloroform solution, it should be collected with other halogenated
organic solvent waste.

Step 3: Containerization

Select a proper container for waste accumulation.

o Container Choice: The container must be compatible with the waste. The original product
container is often a suitable choice[5]. For liquid waste, ensure the container is leak-proof
and designed for liquids[4][6].

» Container Condition: Use containers that are in good condition.

o Keep Containers Closed: All waste containers must be securely capped at all times, except
when you are actively adding waste[4][7]. A funnel left in the opening does not count as a
lid[7].

Step 4: Labeling

Properly label the waste container from the moment the first drop of waste is added.

e The label must include the words "Hazardous Waste"[4][5].
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e List all chemical constituents by their full name (no abbreviations) and their approximate
percentage. For example: "19:0 Phosphatidylcholine (~1%), Chloroform (~99%)".

« Indicate the primary hazard(s) (e.g., Toxic, Flammable)[5].

o Write the accumulation start date (the date the first waste was added to the container)[8].
Step 5: Accumulation and Storage

Store the waste in a designated, properly managed area.

e Location: Store the waste container in a designated Satellite Accumulation Area (SAA) that is
near the point of generation and under the control of laboratory personnel[4][6].

e Secondary Containment: It is best practice to keep the waste container in a secondary
containment bin to prevent spills.

e Incompatible Wastes: Ensure incompatible waste types are segregated within the SAA[1].
Step 6: Arranging for Final Disposal
Do not attempt to dispose of the chemical waste yourself.

o Contact Professionals: Offer surplus and non-recyclable solutions to a licensed disposal
company[2]. Contact your institution's Environmental Health & Safety (EHS or HSRM)
department or a licensed professional waste disposal service to arrange for pickup[2][5][8].

o Follow Institutional Procedures: Complete any required forms, such as an online chemical
waste pickup request, as per your institution's protocol[5].

Data Summary: 19:0 PC Disposal
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Parameter

Pure 19:0 PC

19:0 PC in Chloroform
Solution

Hazard Classification

Not considered
environmentally hazardous[2].
May cause moderate

irritation[2].

Hazardous Waste. Hazards
associated with chloroform
(e.g., Acute Toxicity,
Carcinogenicity, Skin/Eye
Irritant)[3].

Waste Stream

Non-halogenated solid

chemical waste.

Halogenated organic solvent

waste.

Container Type

Original container or
compatible, sealable solid

waste container.

Original container or
compatible glass bottle with a

screw cap designed for liquids.

Labeling Requirements

"Hazardous Waste", "19:0
Phosphatidylcholine, 100%",
Accumulation Date.

"Hazardous Waste",
"Chloroform (~99%), 19:0
Phosphatidylcholine (~1%)",
Hazard: "Toxic", Accumulation
Date.

Storage

Store in a freezer at -20°CJ[2]
[3]. Protect from light[2].

Store in a designated Satellite
Accumulation Area,
segregated from incompatible

materials.

Disposal Method

Contact EHS or a licensed
professional waste disposal

service[2].

Contact EHS or a licensed
professional waste disposal
service for hazardous waste

pickup[2].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 19:0

PC.
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Start: Prepare 19:0 PC for Disposal

Step 1: Characterize Waste
Is the 19:0 PCin a
hazardous solvent (e.g., Chloroform)?

Pure 19:0 PC 19:0 PC in Solvent
Step 2: Segregate as Step 2: Segregate as

Non-Halogenated Solid Waste Halogenated Liquid Waste

' '

Step 3: Place in a compatible, Step 3: Place in a compatible,
sealed solid waste container sealed liquid waste container

i '

Step 4: Label Container Ste.;;)_'4: Le:jbel C\?Vntalnler
- 'Hazardous Waste' X allzar ous Waste .
-'19:0 Phosphatidylcholine, 1009 | |~ 'St all constituents + %

- Accumulation Date - Hazard: "Toxic'
- Accumulation Date

N

Step 5: Store in designated
Satellite Accumulation Area

Step 6: Contact EHS or licensed
waste disposal service for pickup

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 19:0 PC.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1262976?utm_src=pdf-body-img
https://www.benchchem.com/product/b1262976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. sbeap.org [sbeap.org]

e 2. isotope.com [isotope.com]

e 3. Avanti Research<SUP>™</SUP> - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
e 4. engineering.purdue.edu [engineering.purdue.edu]

e 5. hsrm.umn.edu [hsrm.umn.edu]

e 6. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

e 7. ehs.msstate.edu [ehs.msstate.edu]

e 8. Isuhsc.edu [Isuhsc.edu]

« To cite this document: BenchChem. [19:0 PC proper disposal procedures]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1262976#19-0-pc-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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